Cas no 1261803-10-4 (5-(Hydroxymethyl)naphthalene-2-carboxaldehyde)

• Product Name: 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde
• CAS No: 1261803-10-4
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 4935527
• Update Time: 2025-08-05

5-(Hydroxymethyl)naphthalene-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde

• Inchi： 1S/C12H10O2/c13-7-9-4-5-12-10(6-9)2-1-3-11(12)8-14/h1-7,14H,8H2
• InChI Key： QUMAOEWUGMEGRL-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C2C=C(C=O)C=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde

5-(Hydroxymethyl)naphthalene-2-carboxaldehyde: A Comprehensive Overview

The compound 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde, with the CAS number 1261803-10-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a naphthalene ring system with a hydroxymethyl group and a carboxaldehyde functional group. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The hydroxymethyl group attached to the naphthalene ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmaceutical applications, 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent advancements in this area have demonstrated its potential as a building block for next-generation electronic devices, emphasizing its importance in both academic and industrial research.

The synthesis of 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde involves a multi-step process that typically begins with the oxidation of an appropriate naphthalene derivative. The introduction of the hydroxymethyl group is achieved through a series of carefully controlled reactions, ensuring high purity and structural integrity. Researchers have optimized these synthetic pathways to enhance yield and reduce costs, making the compound more accessible for large-scale production.

The chemical stability of 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde under various conditions has been extensively studied. Its resistance to thermal degradation and chemical reactivity under specific conditions makes it suitable for use in harsh environments. This property is particularly advantageous in industrial applications where durability and performance are critical.

In conclusion, 5-(Hydroxymethyl)naphthalene-2-carboxaldehyde is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as a key molecule in contemporary research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.